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Compound of Interest

Compound Name: Ethyl 3-mercaptopropionate

Cat. No.: B129965

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl 3-mercaptopropionate, a key
reagent in various research and development applications, including the synthesis of
pharmaceutical compounds. This document details its commercial availability, typical purity
grades, and analytical methodologies for quality assessment. Furthermore, it presents a
representative synthesis protocol and a typical workflow for its procurement and use in a
research setting.

Commercial Availability and Purity Grades

Ethyl 3-mercaptopropionate is readily available from a variety of chemical suppliers, catering
to different scales of research and production needs. The purity of commercially available Ethyl
3-mercaptopropionate typically ranges from 95% to over 99%, with the most common
analytical method for purity verification being Gas Chromatography (GC). Below is a summary
of prominent suppliers and their offered purity grades.
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Supplier Stated Purity Analytical Method
Sigma-Aldrich 99%[1] -

Thermo Scientific 98%(2] GC (>=97.5 %)[2]
TCI Chemicals >98.0%[3] GC[3]

Santa Cruz Biotechnology >97%][4] -

Ambeed, Inc. (via Sigma-

Aldrich) 29%l1] ]

CymitQuimica Min. 95% -

Biosynth - -

Spectrum Chemical

Approx. 99%

It is important for researchers to request a lot-specific Certificate of Analysis (CoA) from the
supplier to obtain detailed information on the purity and the methods used for its determination.

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 3-mercaptopropionate is provided

below for easy reference.

Property

Value

CAS Number

5466-06-8[5]

Molecular Formula

C5H1002S[5]

Molecular Weight 134.2 g/mol [6]

Appearance Colorless to pale yellow liquid[2]
Boiling Point 75-76 °C at 10 mmHg[5]
Density 1.059 g/mL at 20 °C[5]

Refractive Index

1.4560 to 1.4580 (20°C, 589 nm)[2]

Flash Point

72 °CI[6]
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Experimental Protocols
Representative Synthesis of Ethyl 3-mercaptopropionate

A common method for the synthesis of Ethyl 3-mercaptopropionate is the Fischer
esterification of 3-mercaptopropionic acid with ethanol, often catalyzed by an acid. Below is a
representative laboratory-scale protocol adapted from literature procedures.

Materials:

3-Mercaptopropionic acid

» Ethanol (absolute)

 Sulfuric acid (concentrated)

o Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

e Round-bottom flask

e Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

 In a round-bottom flask equipped with a reflux condenser, combine 1 mole of 3-
mercaptopropionic acid with 3 moles of absolute ethanol.

» Slowly add a catalytic amount of concentrated sulfuric acid (approximately 0.05 moles) to the
mixture while stirring.

e Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction
can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
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 After cooling to room temperature, transfer the mixture to a separatory funnel.

e Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and finally with brine.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the ethanol under reduced pressure using a rotary
evaporator.

 Purify the crude product by vacuum distillation to obtain pure Ethyl 3-mercaptopropionate.

Purity Analysis by Gas Chromatography (GC)

The purity of Ethyl 3-mercaptopropionate is most commonly determined by Gas
Chromatography with a Flame lonization Detector (GC-FID). The following is a hypothetical but
typical set of GC parameters that could be used for this analysis.

Instrumentation:
o Gas Chromatograph equipped with a Flame lonization Detector (FID)
o Capillary Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 pm film thickness)
GC Conditions:
e Injector Temperature: 250 °C
o Detector Temperature: 280 °C
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 2 minutes
o Ramp: 10 °C/min to 200 °C
o Hold at 200 °C for 5 minutes

o Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min)
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« Injection Volume: 1 pL (split or splitless injection depending on concentration)

o Sample Preparation: Dilute the sample in a suitable solvent such as dichloromethane or
ethyl acetate.

Data Analysis: The purity is determined by calculating the area percentage of the Ethyl 3-
mercaptopropionate peak relative to the total area of all peaks in the chromatogram.

Workflow for Procurement and Use

The following diagram illustrates a typical workflow for a research laboratory from identifying
the need for Ethyl 3-mercaptopropionate to its final use in an experiment.
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Caption: Workflow for procuring and using Ethyl 3-mercaptopropionate in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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